Cas no 343373-44-4 (2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 343373-44-4
• MDL: MFCD01316707
• CID: 4649250
• Update Time: 2025-08-04

2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD01316707

Computed Properties

• Exact Mass: 396.043
• Monoisotopic Mass: 396.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

Compound CAS No 343373-44-4: A Comprehensive Overview

The compound with CAS No 343373-44-4, also known as 2-2,6-Dinitro-4-(trifluoromethyl)phenyl-4-(2-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. The name itself reveals several key structural features that contribute to its functionality and reactivity.

At the core of this compound lies the 1,2,4-triazolone ring system, which is a heterocyclic structure known for its stability and versatility in chemical reactions. The presence of a trifluoromethyl group at the 4-position of the phenyl ring introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Additionally, the dinitro groups attached to the phenyl ring further contribute to its electronic properties, making it a valuable candidate for use in advanced materials and pharmaceuticals.

The pyridinyl group at the 4-position of the triazolone ring adds another layer of complexity to this compound. Pyridine derivatives are well-known for their ability to participate in hydrogen bonding and other non-covalent interactions, which can significantly influence the compound's solubility and bioavailability. Recent studies have highlighted the potential of such structures in drug design, particularly in targeting specific biological pathways.

From a chemical synthesis perspective, the preparation of this compound involves a series of carefully controlled reactions. The introduction of the dinitrophenyl group and the trifluoromethyl group requires precise stoichiometry and reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the synthesis process.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the triazolone ring plays a critical role in stabilizing reactive intermediates during chemical transformations. This understanding has paved the way for novel applications in catalysis and material science.

In terms of applications, this compound has shown promise in several areas. Its unique electronic properties make it an excellent candidate for use in organic electronics, where it can serve as a building block for advanced semiconductors and optoelectronic devices. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry.

The trifluoromethyl group also confers resistance to hydrolysis and oxidation, making this compound suitable for use in harsh chemical environments. This property has been leveraged in industrial processes where stability under extreme conditions is paramount.

Recent research has also focused on the biological activity of this compound. Preliminary studies suggest that it exhibits moderate antifungal and antibacterial properties, which could be harnessed for developing new antimicrobial agents. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, CAS No 343373-44-4 represents a fascinating example of how complex molecular architectures can lead to versatile functional materials. Its unique combination of structural features makes it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to grow, so too does its potential for innovation across diverse fields.